

Articaine & Epinephrine Formulations: Key Data for Researchers

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Articaine

CAS No.: 23964-58-1

Cat. No.: S603454

[Get Quote](#)

This table summarizes the core specifications and clinical considerations for commercially available **Articaine** and Epinephrine combinations, serving as a reference for your experimental design.

Parameter	Specification 1:100,000	Specification 1:200,000	Research & Clinical Context
Articaine HCl Concentration	4% (40 mg/mL) [1]	4% (40 mg/mL) [1]	Standard concentration for dental procedures; unique thiophene ring enhances lipid solubility and tissue diffusion [2].

| **Epinephrine Concentration** | 1:100,000 (0.018 mg/mL) [1] | 1:200,000 (0.009 mg/mL) [1] | **Efficacy:** No significant difference in anesthetic onset, depth, or duration for surgical procedures (e.g., third molar removal) [3]. **Selection:** 1:200,000 is often preferred for routine procedures; 1:100,000 provides more pronounced hemostasis [1]. | | **Standard Dosage (Adults)** | Infiltration: 0.5-2.5 mL (20-100 mg **articaine**) Nerve Block: 0.5-3.4 mL (20-136 mg **articaine**) [1] | Infiltration: 0.5-2.5 mL (20-100 mg **articaine**) Nerve Block: 0.5-3.4 mL (20-136 mg **articaine**) [1] | Maximum recommended dose: **7 mg/kg** of **articaine** for healthy adults [1]. | | **Cardiovascular Safety** | Transient changes in hemodynamics (HR, BP) observed, but not clinically significant in stable CVD patients [4] [5]. | Considered to have a marginally improved safety margin in cardiovascular disease (CVD) patients due to lower epinephrine dose [5]. | Use of 1-2 cartridges is

safe in patients with **controlled** hypertension or coronary disease [4]. Caution is advised in severe cardiovascular impairment [1]. |

Experimental Protocols from Literature

Here are detailed methodologies from recent studies investigating **Articaine** combinations, which you can adapt or reference for your own experimental workflows.

Protocol 1: Comparing Epinephrine Concentrations in Surgery

This double-blind, randomized, crossover study directly compared the clinical efficacy of the two epinephrine ratios.

- **1. Study Objective:** To determine if the concentration of epinephrine (1:100,000 vs. 1:200,000) in 4% **articaine** affects its clinical efficacy for lower third molar removal [3].
- **2. Subjects & Design:** 50 healthy volunteers requiring bilateral, symmetrically positioned lower third molar removal. Each volunteer served as their own control, receiving one formulation at the first appointment and the other at the next, in a randomized order [3].
- **3. Intervention & Dosing:** A standardized injection of 2.7 mL (108 mg **articaine**) was administered for inferior alveolar nerve block. The epinephrine dose was either 27 µg (for 1:100,000) or 13.5 µg (for 1:200,000) [3].
- **4. Outcome Measures:**
 - **Primary:** Latency (onset of anesthesia), duration of postoperative analgesia, and duration of soft tissue anesthesia.
 - **Secondary:** Surgeon's rating of intraoperative bleeding on a visual scale, and continuous monitoring of hemodynamic parameters (heart rate, blood pressure) [3].
- **5. Key Findings:** No statistically significant differences were found in latency, duration of analgesia, or soft tissue anesthesia between the two formulations. Hemodynamic changes were transient and not clinically significant [3].

Protocol 2: Evaluating an Adjuvant for Anesthetic Success

This protocol examines the effect of adding mannitol to **Articaine**/Epinephrine to enhance nerve block success in a challenging clinical scenario.

- **1. Study Objective:** To compare the efficacy of **Articaine**/Epinephrine alone versus a combination with 0.5 mol/L mannitol for inferior alveolar nerve block (IANB) in patients with symptomatic irreversible pulpitis [6].
- **2. Subjects & Design:** 100 patients with symptomatic irreversible pulpitis in a mandibular first molar were randomly divided into two groups [6].
- **3. Intervention & Dosing:**
 - **Control Group:** Received a standard IANB with 1.8 mL of 4% **articaine** with 1:200,000 epinephrine.
 - **Experimental Group:** Received an IANB with a mixture of 1.8 mL of the same **articaine** solution plus 1.1 mL of 0.5 mol/L mannitol. The mannitol was heated to 80°C before mixing to dissolve any crystals [6].
- **4. Outcome Measures:**
 - **Lip Anesthesia:** Checked 15 minutes post-injection as a confirmation of initial nerve block.
 - **Anesthetic Success:** Defined as "no pain" or "mild pain" on a 170-mm Heft-Parker Visual Analog Scale (VAS) during critical treatment steps: dentin entry, pulp exposure, and initial canal instrumentation [6].
- **5. Key Findings:** The addition of mannitol to **articaine**/epinephrine did **not** significantly increase the success rate of IANB in teeth with symptomatic irreversible pulpitis [6].

Experimental Workflow for Formulation Comparison

The following diagram illustrates a generalized experimental workflow for comparing different local anesthetic formulations, synthesizing the key phases from the cited protocols:

Frequently Asked Questions for a Technical Support Context

Q: What is the definitive clinical advantage of using Articaine 1:100,000 over 1:200,000? **A:** Current high-level evidence (from randomized controlled trials) shows **no significant difference** in anesthetic efficacy, including onset, depth, or duration of anesthesia, between the two ratios [3] [2]. The primary consideration for selection is the need for hemostasis; the 1:100,000 formulation provides better control of surgical bleeding due to its higher vasoconstrictor content [1].

Q: Is it safe to use Articaine with epinephrine in patients with cardiovascular disease? **A:** For patients with **controlled** hypertension or coronary disease, the use of 1 to 2 cartridges of anesthetic with epinephrine

(in ratios of 1:100,000 or 1:200,000) is considered safe [4]. However, these formulations can cause transient changes in heart rate and blood pressure [5]. They are contraindicated in patients with hypersensitivity to sulfites (the preservative for epinephrine) and should be used with extreme caution in those with severe or uncontrolled cardiovascular impairment [1].

Q: How does Articaine compare to Lidocaine, the traditional gold standard? A: A 2021 meta-analysis of randomized controlled trials concluded that **Articaine** is both safe and efficacious, and is **more likely** to achieve successful anesthesia than Lidocaine in routine dental treatment [2]. Overall, **Articaine** had 2.17 times the likelihood of anesthetic success, with the advantage being particularly pronounced in infiltration anesthesia (2.78 times the likelihood) [2]. The safety profile between the two is comparable [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Articaine and Epinephrine Injection: Package Insert / ... [drugs.com]
2. Articaine in dentistry: an overview of the evidence and ... [nature.com]
3. Epinephrine concentration (1:100000 or 1:200000) does ... [pubmed.ncbi.nlm.nih.gov]
4. Review USE OF LOCAL ANESTHETICS WITH A ... [sciencedirect.com]
5. Cardiovascular effect of dental anesthesia with articaine (40 ... [pmc.ncbi.nlm.nih.gov]
6. Anesthetic efficacy of articaine/epinephrine plus mannitol ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Articaine & Epinephrine Formulations: Key Data for Researchers]. Smolecule, [2026]. [Online PDF]. Available at: [\[https://www.smolecule.com/products/b603454#articaine-vasoconstrictor-combinations-epinephrine-ratios\]](https://www.smolecule.com/products/b603454#articaine-vasoconstrictor-combinations-epinephrine-ratios)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com